![molecular formula C17H21ClN2O4S B5524423 4-{4-[(4-chlorophenyl)sulfonyl]-2-isobutyl-1,3-oxazol-5-yl}morpholine](/img/structure/B5524423.png)
4-{4-[(4-chlorophenyl)sulfonyl]-2-isobutyl-1,3-oxazol-5-yl}morpholine
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Overview
Description
4-{4-[(4-chlorophenyl)sulfonyl]-2-isobutyl-1,3-oxazol-5-yl}morpholine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in various studies.
Scientific Research Applications
Catalytic Reactivity and Synthesis
Research on oxorhenium(V) complexes with phenolate-oxazoline ligands has shown significant influence on the O-atom-transfer reactivity, highlighting the role of isomeric forms in catalytic activities. This study provides insights into the synthetic and catalytic applications of oxazoline derivatives in the context of metal complex catalysis, which may relate to the synthesis and reactivity of the specified compound (J. Schachner et al., 2014).
Antimicrobial Activity
Research has demonstrated the antimicrobial properties of compounds containing morpholine and sulfonyl groups against multidrug-resistant strains, indicating potential applications in combating antibiotic resistance. This suggests that derivatives like the specified compound could have applications in developing new antimicrobial agents (M. A. Oliveira et al., 2015).
Pharmacological Studies
Synthesis and pharmacological studies of sulfur-containing 1,2,4-triazole derivatives, including those with morpholine groups, have shown good antibacterial and antifungal activities. These findings indicate potential pharmacological applications of related compounds in drug discovery and development (D. N. Rao et al., 2014).
Acaricidal and Insecticidal Activity
A series of oxazolines containing sulfone/sulfoxide groups have been designed and tested for their acaricidal and insecticidal activities, demonstrating the utility of such compounds in the development of environmentally friendly pesticides (Xiuling Yu et al., 2016).
Synthesis and Characterization
Studies on the synthesis and characterization of new heterocyclic compounds, including those involving morpholine and oxazoline structures, have shown their potential in creating materials with unique properties, suggesting applications in materials science and engineering (S. Mallakpour et al., 2001).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
4-[4-(4-chlorophenyl)sulfonyl-2-(2-methylpropyl)-1,3-oxazol-5-yl]morpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21ClN2O4S/c1-12(2)11-15-19-16(17(24-15)20-7-9-23-10-8-20)25(21,22)14-5-3-13(18)4-6-14/h3-6,12H,7-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAINPQPZTTYFPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=NC(=C(O1)N2CCOCC2)S(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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